4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine

• IUPAC Name: 4-chloro-1-cyclopentyl-5-methylpyrazol-3-amine
• InChI: InChI=1S/C9H14ClN3/c1-6-8(10)9(11)12-13(6)7-4-2-3-5-7/h7H,2-5H2,1H3,(H2,11,12)
• InChI Key: ZEMRIOZSMCQRGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2CCCC2)N)Cl
• Molecular Formula: C9H14ClN3
• Molecular Weight: 199.68 g/mol

Description

“4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine” is a chemical compound with a molecular weight of 199.68.

Molecular Structure Analysis

The InChI code for “4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine” is 1S/C9H14ClN3/c1-6-8(10)9(11)12-13(6)7-4-2-3-5-7/h7H,2-5H2,1H3,(H2,11,12).

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine” include a molecular weight of 199.68.

Scientific Research Applications

Novel Synthesis Methods

• Bicyclization Strategy for Multicyclic Pyrazoles : A novel four-component bicyclization strategy allows the creation of multicyclic pyrazolo[3,4-b]pyridines from arylglyoxals, pyrazol-5-amines, and other components. This method offers control over the spatial configuration of exocyclic double bonds (Tu et al., 2014).

• Amination of 4-Chloroquinazolines : This study explores the chemoselectivity in the amination of 4-chloroquinazolines with 3-amino-1H-pyrazoles, revealing insights into selective amination processes (Shen et al., 2010).

• Synthesis of Alkyl Amino and Thioether Substituted Pyrazoles : Demonstrates nucleophilic substitution reactions of 5-chloro pyrazoles with various substitutions at the 4 position, resulting in high yields of alkyl amino and thioether pyrazoles (Sakya & Rast, 2003).

Biological and Pharmacological Studies

• Biological Activity of Pyrazole Derivatives : Research into the synthesis, characterization, and bioactivities of pyrazole derivatives, exploring their potential as antitumor, antifungal, and antibacterial agents (Titi et al., 2020).

• Antimicrobial and Cytotoxic Activity of Benzimidazole Derivatives : A study on the synthesis of 1-methyl-N-((substituted-phenylmethylidene)-1H-benzimidazol-2-amines and their evaluation for anti-bacterial and cytotoxic properties (Noolvi et al., 2014).

• Dinuclear Cobalt(II) Complexes with Pyrazole Ligands : This research synthesized pyrazole-based ligands with polydentate amine substituents, forming complexes with cobalt(II) that could have implications in coordination chemistry (Meyer et al., 1997).

Chemical Synthesis and Applications

• Multicomponent Domino Reactions in Aqueous Media : The study presents a method for synthesizing 4H-pyrano[2,3-c]pyrazol-6-amines via a domino reaction, demonstrating the creation of densely functionalized compounds (Prasanna et al., 2013).

• Synthesis of 5-Amino-1H-Pyrazolo Derivatives : Research into the efficient synthesis of pyrazolo derivatives, which has potential implications in the field of heterocyclic chemistry (Yakovenko et al., 2020).

Safety and Hazards

The safety information for “4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine” is available in its Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

The primary target of 4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment .

Mode of Action

4-Chloro-1-cyclopentyl-5-methyl-1H-pyrazol-3-amine interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression, leading to the induction of apoptosis within cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal progression of the cell cycle, leading to cell death .

Pharmacokinetics

The compound’s inhibitory activity against cdk2 suggests that it can effectively reach its target within cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the range of 45–97 nM and 6–99 nM, respectively .